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Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser technische Leitfaden bietet einen detaillierten Einblick in die zentrale Rolle von Eosin in

der Hämatoxylin-und-Eosin-Färbung (H&E), einer der am weitesten verbreiteten

Färbemethoden in der Histologie und Pathologie. Der Schwerpunkt liegt auf den chemischen

Grundlagen, den experimentellen Protokollen und den Faktoren, die die Färbeergebnisse

beeinflussen, um Forschern und Wissenschaftlern ein tiefgreifendes Verständnis dieses

unverzichtbaren histologischen Werkzeugs zu vermitteln.

Einleitung
Die H&E-Färbung ist eine differentielle Färbemethode, die zwei Farbstoffe verwendet:

Hämatoxylin und Eosin. Während Hämatoxylin saure, basophile Zellstrukturen wie den

Zellkern blau bis violett färbt, dient Eosin als saurer Gegenfarbstoff, der basische, azidophile

oder eosinophile Strukturen in verschiedenen rosa bis roten Tönen anfärbt.[1][2][3] Zu diesen

Strukturen gehören hauptsächlich Proteine im Zytoplasma, Kollagen, Muskelfasern und rote

Blutkörperchen.[4][5][6] Diese kontrastreiche Darstellung von Kern und Zytoplasma ermöglicht

eine detaillierte Beurteilung der Gewebemorphologie und ist für die Diagnose zahlreicher

Erkrankungen von grundlegender Bedeutung.[2][7]

Chemische Eigenschaften und Varianten von Eosin
Eosin ist ein fluoreszierender, saurer Xanthen-Farbstoff, der durch die Reaktion von Brom mit

Fluorescein entsteht.[8][9] Seine saure Natur und negative Ladung ermöglichen die Bindung an
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positiv geladene (basische) Proteinkomponenten im Gewebe.[10][11] Es gibt zwei

Hauptvarianten von Eosin, die in der Histologie verwendet werden: Eosin Y und Eosin B.[5][8]

Eosin Y: Dies ist die am häufigsten verwendete Form von Eosin. Es handelt sich um ein

Tetrabrom-Derivat von Fluorescein und erzeugt eine leicht gelblich-rosa Färbung.[5][8]

Eosin B: Diese Variante ist ein Dibrom-Dinitro-Derivat von Fluorescein und erzeugt eine

leicht bläulich-rosa Färbung.[5][8]

Die Wahl zwischen Eosin Y und Eosin B ist oft eine Frage der Laborpräferenz und Tradition,

da sie weitgehend austauschbar sind.[5][8]

Quantitative Daten zu Eosin-Varianten
Die spektralen Eigenschaften und optimalen Färbebedingungen sind entscheidend für die

Erzielung konsistenter und qualitativ hochwertiger Ergebnisse.

Eigenschaft Eosin Y Eosin B

Chemische Formel C₂₀H₆Br₄Na₂O₅[12] C₂₀H₆Br₂N₂Na₂O₅[13]

Molekulargewicht 691.86 g/mol [12] 624.08 g/mol [14]

Absorptionsmaximum (λmax)
~517-525 nm (in

Wasser/Ethanol)[15][16]

~514-527 nm (in

Wasser/Ethanol)[13][17][18]

Optimale pH-Bereich der

Färbelösung
4.0 - 5.0[10][19] Ähnlich wie Eosin Y

Typische Konzentrationen 0.1% - 5% (w/v)[5][9][19] 0.1% - 0.5% (w/v)[20][21]

Der Mechanismus der Eosin-Färbung
Der Färbemechanismus von Eosin basiert auf elektrostatischen Wechselwirkungen. Proteine

im Zytoplasma und in der extrazellulären Matrix enthalten basische Aminosäuren wie Arginin,

Lysin und Histidin.[5][6] Bei dem sauren pH-Wert der Eosin-Lösung (typischerweise pH 4-5)

sind die Aminogruppen dieser Aminosäuren protoniert und somit positiv geladen.[6] Das

negativ geladene (anionische) Eosin-Molekül wird von diesen positiv geladenen Stellen

angezogen und bindet an sie, was zur charakteristischen rosa-roten Färbung führt.[10][11] Die
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Intensität der Färbung korreliert mit der Konzentration basischer Proteine in den jeweiligen

Strukturen. Rote Blutkörperchen, die reich an Hämoglobin sind, und die Granula von

Eosinophilen färben sich besonders intensiv rot an.[4][5]
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Gewebeprotein (bei saurem pH) Eosin-Farbstoff Ergebnis

Protein Aminogruppe (z.B. Lysin)
-NH3+

enthält

Gefärbtes Protein
(Rosa/Rot)

Eosin-Anion
(negativ geladen)

Elektrostatische
Anziehung

führt zu
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Paraffinschnitt auf Objektträger

1. Entparaffinierung
& Rehydrierung

(Xylol, absteigende Alkohole, Wasser)

2. Kernfärbung
(Hämatoxylin)

3. Differenzierung
(Saurer Alkohol)

4. Bläuen
(Alkalische Lösung)

5. Gegenfärbung
(Eosin)

6. Dehydrierung & Klären
(Aufsteigende Alkohole, Xylol)

7. Eindecken

Fertig gefärbter
Objektträger

 

Eosin Y (Tetrabromfluorescein)

Eosin B (Dibrom-Dinitrofluorescein)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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